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Compound of Interest

Compound Name: PIGMENT RED 170

Cat. No.: B1581009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for encapsulating Pigment Red 170
(C.I. 12475), a high-performance organic pigment, to enhance its stability against thermal

degradation, light-induced fading, and chemical attack. The following protocols and data are

intended to guide researchers in the surface modification and encapsulation of this pigment for

advanced applications.

Pigment Red 170 is a widely used colorant known for its vibrant red hue. However, its inherent

limitations, such as modest lightfastness and thermal stability in its untreated form, can restrict

its use in demanding applications. Encapsulation with inorganic materials or conversion to a

more stable crystalline phase can significantly improve these properties.

Summary of Stability Enhancement Data
The following table summarizes the quantitative improvements in the stability of Pigment Red
170 achieved through various encapsulation and modification methods.
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Modification
Method

Stability
Parameter

Unmodified
Pigment Red
170

Modified
Pigment Red
170

Source

Hydrothermal

Treatment (α- to

γ-phase)

Tinctorial

Strength
- 189.5% [1]

Thermal Stability
α-phase is

unstable

γ-phase is more

stable
[2]

Kaolin Coating

(post-

hydrothermal

treatment)

Thermal Stability - Enhanced [1]

Flowability - Enhanced [1]

Silica Fume

Modification
Heat Resistance -

Increased by 20

°C
[3]

Lightfastness

(Blue Wool

Scale)

-
Increased by one

grade
[3]

Hydrated

Alumina Coating

High-

Temperature

Resistance

-
Significantly

Improved
[1]

Solvent

Resistance
-

Significantly

Improved
[1]

Untreated (for

reference)

Lightfastness

(Blue Wool

Scale)

Transparent

type: 6

Non-transparent

type: 7
[2]

Experimental Protocols
Protocol 1: Hydrothermal Treatment for α- to γ-Phase
Conversion of Pigment Red 170
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This protocol describes the conversion of the less stable α-phase of Pigment Red 170 to the

more stable γ-phase through a hydrothermal treatment process. This phase transition

enhances the pigment's intrinsic stability.[1][4]

Materials:

Unmodified α-phase Pigment Red 170

Deionized water

Autoclave

Oven

Filtration apparatus

Drying oven

Procedure:

Prepare a suspension of the wet filter cake of α-phase Pigment Red 170 in deionized water.

Transfer the suspension to a stainless-steel autoclave.

Heat the autoclave in an oven to the desired temperature (e.g., 140 °C or 150 °C).

Maintain the temperature for the required duration to achieve complete phase conversion:

At 140 °C, maintain for 180 minutes.[1][4]

At 150 °C, maintain for 90 minutes.[1][4]

After the treatment time, allow the autoclave to cool to room temperature.

Filter the treated pigment suspension to collect the solid γ-phase Pigment Red 170.

Wash the filtered pigment with deionized water until the filtrate is neutral (pH 7).

Dry the γ-phase Pigment Red 170 in an oven at 80 °C.
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Expected Outcome:

The hydrothermal treatment will result in a complete conversion of the α-phase Pigment Red
170 to the more crystalline and stable γ-phase, which exhibits improved thermal stability and

tinctorial strength.[1][4]

Protocol 2: Kaolin Coating of Hydrothermally Treated
Pigment Red 170
This protocol details the encapsulation of the stable γ-phase Pigment Red 170 with a

protective layer of kaolin, further enhancing its thermal stability and flowability.[1][4]

Materials:

Wet filter cake of hydrothermally treated γ-phase Pigment Red 170 (from Protocol 1)

Kaolin powder

Deionized water

Beaker

Magnetic stirrer

Autoclave

Oven

Filtration apparatus

Drying oven

Procedure:

In a beaker, combine the wet filter cake of γ-phase Pigment Red 170 with kaolin powder in a

weight ratio of approximately 80:1 (pigment to kaolin).
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Add deionized water and magnetically stir the suspension for 20-30 minutes to ensure a

homogeneous mixture.

Transfer the suspension to a stainless-steel autoclave.

Heat the autoclave in an oven to 140 °C or 150 °C for the same duration as in Protocol 1

(180 minutes at 140 °C or 90 minutes at 150 °C) to facilitate the coating process.

After the treatment, allow the autoclave to cool to room temperature.

Filter the suspension to collect the kaolin-coated Pigment Red 170.

Wash the pigment with deionized water until the filtrate is neutral.

Dry the final product in an oven at 80 °C.

Expected Outcome:

The γ-phase Pigment Red 170 particles will be encapsulated with a thin layer of kaolin,

resulting in a core-shell structure. This modification improves the pigment's thermal stability,

flowability, and hydrophilicity.[1]

Protocol 3: Silica Fume Encapsulation of Pigment Red
170
This protocol outlines a method for modifying Pigment Red 170 with silica fume to create a

core-shell structure, which enhances its heat and light stability.[3]

Materials:

Diazonium salt solution of the precursor for Pigment Red 170

Silica fume

Coupling agent

Reaction vessel with stirring
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Filtration apparatus

Drying oven

Procedure:

Prepare the diazonium salt solution required for the synthesis of Pigment Red 170.

Under acidic conditions, add silica fume to the diazonium salt solution.

Activate the surface of the silica fume to generate new surface functionalities.

Subsequently, add the coupling component to initiate the in-situ formation of Pigment Red
170 on the surface of the silica fume particles.

Allow the reaction to proceed to completion, resulting in the formation of a core-shell pigment

where the silica fume acts as the core and Pigment Red 170 as the shell.

Filter, wash, and dry the resulting silica-modified Pigment Red 170.

Expected Outcome:

This process yields a composite pigment with improved thermal and photostability. The heat

resistance can be enhanced by approximately 20 °C, and the lightfastness can be improved by

one grade on the Blue Wool Scale.[3]

Protocol 4: Hydrated Alumina Coating of Pigment Red
170
This protocol describes the coating of Pigment Red 170 particles with a layer of hydrated

alumina through the hydrolysis of an aluminum salt precursor. This method significantly

improves the pigment's resistance to high temperatures and solvents.[1]

Materials:

Pigment Red 170

Aluminum sulfate (Al₂(SO₄)₃)
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Deionized water

Reaction vessel with temperature and pH control

Filtration apparatus

Drying oven

Procedure:

Disperse the Pigment Red 170 particles in deionized water.

Prepare a solution of aluminum sulfate in deionized water.

Add the aluminum sulfate solution to the pigment dispersion.

Induce the hydrolysis of the aluminum sulfate to form hydrated alumina (Al(OH)₃) by

adjusting the pH and temperature of the suspension. This will cause the hydrated alumina to

precipitate onto the surface of the pigment particles.

Control the coating morphology (e.g., film, floccules, or dots) by carefully managing the

reaction conditions such as pH, temperature, and the concentration of the aluminum

precursor.

After the coating process is complete, filter the suspension to collect the coated pigment.

Wash the pigment thoroughly with deionized water to remove any unreacted precursors or

byproducts.

Dry the hydrated alumina-coated Pigment Red 170.

Expected Outcome:

The pigment particles will be coated with a layer of hydrated alumina, which significantly

enhances their UV diffuse reflection, high-temperature resistance, and solvent resistance.[1]
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The following diagrams illustrate the experimental workflows and the conceptual mechanism of

stability improvement through encapsulation.

Protocol 1 & 2: Hydrothermal Treatment & Kaolin Coating

Protocol 3: Silica Fume Encapsulation

Protocol 4: Hydrated Alumina Coating

α-Phase Pigment Red 170 Hydrothermal Treatment
(140-150°C) γ-Phase Pigment Red 170 Kaolin Addition & Mixing Hydrothermal Coating Kaolin-Coated γ-Phase Pigment

Diazonium Salt Solution Add Silica Fume Add Coupling Component In-situ Pigment Formation Silica-Coated Pigment

Pigment Red 170 Dispersion Add Al₂(SO₄)₃ Solution Induce Hydrolysis (pH/Temp Control) Alumina-Coated Pigment

Click to download full resolution via product page

Caption: Experimental workflows for the encapsulation of Pigment Red 170.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581009#encapsulation-methods-for-improving-
pigment-red-170-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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